Cas no 61619-50-9 (4-Decenoic acid, 3-oxo-, methyl ester)

• Product Name: 4-Decenoic acid, 3-oxo-, methyl ester
• CAS No: 61619-50-9
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 472709
• PubChem ID: 71394070
• Update Time: 2025-04-19

4-Decenoic acid, 3-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Decenoic acid, 3-oxo-, methyl ester
• methyl 3-oxodec-4-enoate
• 61619-50-9
• DTXSID70815800

• Inchi： 1S/C11H18O3/c1-3-4-5-6-7-8-10(12)9-11(13)14-2/h7-8H,3-6,9H2,1-2H3
• InChI Key： JEHYTCXZMABLOT-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OC)C=CCCCCC

Computed Properties

• Exact Mass: 198.12564
• Monoisotopic Mass: 198.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37